N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-[4-[(4-chlorophenyl)methoxy]phenyl]methylideneamino]-2-phenylacetamide
• InChI: InChI=1S/C22H19ClN2O2/c23-20-10-6-19(7-11-20)16-27-21-12-8-18(9-13-21)15-24-25-22(26)14-17-4-2-1-3-5-17/h1-13,15H,14,16H2,(H,25,26)/b24-15+
• InChI Key: PUIZXDMDGQBQRS-BUVRLJJBSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NN=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C22H19ClN2O2
• Molecular Weight: 378.8 g/mol

Description

N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-2-phenylacetohydrazide, also known as BEPAH, is a chemical compound that has been widely studied for its potential applications in pharmaceuticals. It belongs to the class of hydrazones and has been found to possess various biological properties that make it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-2-phenylacetohydrazide is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and signaling pathways that are involved in disease progression. It may also exert its effects by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-2-phenylacetohydrazide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to reduce inflammation and oxidative stress, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-2-phenylacetohydrazide is its versatility. It can be easily synthesized in the laboratory and has been found to possess a range of biological properties. However, its use in lab experiments may be limited by its low solubility and stability, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-2-phenylacetohydrazide. One area of focus is the development of novel drug formulations that can improve its bioavailability and efficacy. Another area of interest is the identification of its molecular targets and the elucidation of its mechanism of action. Additionally, there is a need for further studies to evaluate its safety and toxicity in vivo.

Synthesis Methods

N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-2-phenylacetohydrazide can be synthesized through a multi-step reaction involving the condensation of 4-(benzyloxy)-3-ethoxybenzaldehyde with phenylacetohydrazide. The reaction is catalyzed by an acid and requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

N'-[(E)-[4-(benzyloxy)-3-ethoxyphenyl]methylidene]-2-phenylacetohydrazide has been extensively studied for its potential applications in the treatment of various diseases. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases.